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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B14798972

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of the
indoline-based, metal-free organic sensitizer, D149 dye. Renowned for its high molar extinction
coefficient and its efficacy in dye-sensitized solar cells (DSSCs), understanding the solubility of
D149 in various organic solvents is critical for optimizing its performance in photovoltaic
applications and for its potential use in other research and development areas.[1][2]

Core Properties of D149 Dye

D149, also known as indoline dye D149, is a high-performance sensitizer in the field of
renewable energy, particularly in the fabrication of DSSCs, where it has demonstrated high
solar energy conversion efficiencies.[1][3] Its molecular structure, characterized by an indoline
donor group and a cyanoacrylic acid acceptor/anchoring group, allows for efficient charge
separation and electron injection into semiconductor materials like titanium dioxide (TiOz) and
tin dioxide (Sn032).[1][4]
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Property Value Reference
CAS Number 786643-20-7 [5]
Molecular Formula Ca2H35N304S3 [2]
Molecular Weight 741.94 g/mol [2]
Appearance Light brown to black solid [2]
Peak Extinction Coefficient 68,700 M~icm~1t at 540 nm [6]

Solubility of D149 in Organic Solvents

The solubility of D149 is a crucial factor for its application, influencing solution processing, dye
loading on semiconductor films, and the potential for aggregation, which can negatively impact
device performance.[1] While extensive quantitative solubility data across a wide range of
organic solvents is not readily available in published literature, this guide summarizes the
known qualitative and quantitative information.

Quantitative and Qualitative Solubility Data
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Solvent

Solubility

Temperature
(°C)

Notes

Reference

Dimethyl
Sulfoxide
(DMSO)

1 mg/mL (1.35
mM)

Not Specified

Ultrasonic
assistance may
be needed.
Hygroscopic
DMSO can
significantly
impact solubility;
use newly

opened solvent.

[2][6]

Water

< 0.1 mg/mL

Not Specified

Considered

insoluble.

[2][6]

Acetonitrile/tert-
Butanol (1:1 v/v)

0.5 mM

Not Specified

Commonly used
as a dyeing
solution for
sensitizing TiO2

films.

[2]7]

Methoxypropionit

rile

Not Specified

Not Specified

Used as a
component in an
electrolyte
solution for
DSSCs.

[2]

Benzene

Not Specified

Not Specified

Used for
photophysical
studies.

(8]

Acetonitrile

Not Specified

Not Specified

Used for
photophysical
studies. Lifetimes
of the excited
state have been
measured in this

solvent.

[8][°]
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Used for
photophysical
studies. Faster

- " deactivation of

Methanol Not Specified Not Specified [819]

the dye was
observed
compared to

other solvents.

Used for
Acetone Not Specified Not Specified photophysical 9]
studies.

Used for

Tetrahydrofuran N N )
Not Specified Not Specified photophysical [9]

THF
( ) studies.

Used for
Chloroform Not Specified Not Specified photophysical 9]
studies.

Experimental Protocols for Solubility Determination

For solvents where quantitative data is unavailable, the following established methods can be
employed to determine the solubility of D149.

Spectrophotometric Method

This method is highly suitable for colored compounds like D149 and relies on the Beer-Lambert
law. It involves creating a calibration curve from solutions of known concentrations to determine
the concentration of a saturated solution.

Detailed Methodology:
o Preparation of Standard Solutions:

o Accurately weigh a precise amount of D149 dye and dissolve it in the organic solvent of
interest to create a stock solution of a known concentration (e.g., 0.1 mg/mL).
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o Perform serial dilutions of the stock solution to prepare a series of standard solutions with
decreasing concentrations.

o Determination of Maximum Absorbance Wavelength (Amax):

o Using the most concentrated standard solution, scan the UV-Visible spectrum over a
relevant wavelength range (e.g., 400-700 nm) to identify the Amax. For D149, the
absorption maximum is typically around 530-550 nm.[10][11]

o Generation of a Calibration Curve:
o Set the spectrophotometer to the determined Amax.

o Measure the absorbance of each standard solution, using the pure organic solvent as a
blank.

o Plot a graph of absorbance versus concentration for the standard solutions. Perform a
linear regression to obtain the equation of the line (y = mx + c¢) and the correlation
coefficient (R?).

o Preparation of a Saturated Solution:

o Add an excess amount of D149 dye to a known volume of the organic solvent in a sealed
container.

o Agitate the mixture at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24-
48 hours) to ensure equilibrium is reached.[12]

o Measurement of Saturated Solution Absorbance:
o After agitation, allow the solution to stand for the excess solid to settle.

o Carefully withdraw a sample from the supernatant and filter it through a 0.45 pum syringe
filter to remove any undissolved particles.[12]

o Dilute the filtered saturated solution with the same solvent to bring the absorbance within
the linear range of the calibration curve. Record the dilution factor accurately.
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o Measure the absorbance of the diluted saturated solution at the Amax.

 Calculation of Solubility:

o Use the equation of the calibration curve to calculate the concentration of the diluted
saturated solution.

o Multiply this concentration by the dilution factor to determine the concentration of the
saturated solution, which represents the solubility of D149 in that solvent at the specified
temperature.[12]

Gravimetric Method

The gravimetric method is a direct approach that involves measuring the mass of the solute
dissolved in a known volume of solvent.[13]

Detailed Methodology:
o Preparation of a Saturated Solution:

o Prepare a saturated solution of D149 in the chosen organic solvent as described in step 4
of the spectrophotometric method.

o Sample Withdrawal and Filtration:

o Carefully withdraw a precise volume of the supernatant from the saturated solution using a
calibrated pipette. Filter the sample to remove any undissolved solids.

e Solvent Evaporation:
o Transfer the filtered aliquot to a pre-weighed, clean, and dry evaporating dish.

o Slowly evaporate the solvent under controlled conditions (e.g., in a fume hood or a
vacuum oven at a temperature that will not degrade the dye).

e Mass Determination:
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o Once the solvent has completely evaporated, cool the evaporating dish containing the dry
D149 residue to room temperature in a desiccator.

o Weigh the dish on an analytical balance.

o Repeat the process of heating, cooling, and weighing until a constant mass is achieved.
[13]

o Calculation of Solubility:

o The mass of the dissolved dye is the final constant mass of the dish with the residue
minus the initial mass of the empty dish.

o The solubility is then calculated by dividing the mass of the dissolved dye by the volume of
the solvent aliquot taken.

Visualizations
Experimental Workflow for Solubility Determination

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/pdf/Technical_Guide_Solubility_of_Disperse_Red_11_in_Organic_Solvents.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14798972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Start

\ 4

Add excess D149 dye to solvent

\ 4

Agitate at constant temperature (24-48h)

Y

Allow excess solid to settle

Spectrophotometric Methy/ a\Q/;metric Method
Withdraw and filter supernatant Withdraw and filter a known volume

l Y

Dilute sample Evaporate solvent
/ Y

Measure absorbance at Amax Weigh residue to constant mass
l Y
Calculate concentration using calibration curve Calculate mass/volume
Solubility (mol/L or g/L) Solubility (g/L)

\ \

Click to download full resolution via product page

Caption: Workflow for determining D149 dye solubility.

D149 in Dye-Sensitized Solar Cell (DSSC) Operation

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b14798972?utm_src=pdf-body-img
https://www.benchchem.com/product/b14798972?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14798972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Process Flow

1. Light Absorption (Photon)

Excitation
/ \4

D149 HOMO

2. Electron Injection D149 LUMO TiOz Conduction Band Redox Mediator (I-/157)

I

I

1

1

I

1

I

1 -
1 e
I

I

]

I

I

1

Regenerated D149 3. Electron Transport

External Circuit

5. Mediator Regeneration

1
I
I
I
1
1
I
1
I
1
1
1
1
1
\
\

4. Dye Regeneration

Click to download full resolution via product page

Caption: Electron transfer pathway in a D149-sensitized solar cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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